2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide

• IUPAC Name: 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C13H17ClN2O2/c1-18-12-8-15-7-11(12)16-13(17)6-9-3-2-4-10(14)5-9/h2-5,11-12,15H,6-8H2,1H3,(H,16,17)/t11?,12-/m0/s1
• InChI Key: HULJIRPVJCSRKZ-KIYNQFGBSA-N
• Canonical SMILES: COC1CNCC1NC(=O)CC2=CC(=CC=C2)Cl
• Isomeric SMILES: CO[C@H]1CNCC1NC(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide, also known as CX-717, is a novel compound that has gained significant attention in the scientific community for its potential applications in cognitive enhancement. CX-717 belongs to the class of ampakines, which are positive allosteric modulators of AMPA receptors.

Mechanism of Action

2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide acts as a positive allosteric modulator of AMPA receptors, which are glutamate-gated ion channels that play a critical role in synaptic plasticity and learning and memory processes. By binding to a specific site on the AMPA receptor, 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide enhances the receptor's response to glutamate, resulting in increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects:
2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide has been shown to increase the amplitude and duration of excitatory postsynaptic currents (EPSCs) in hippocampal neurons, suggesting that it enhances synaptic transmission. Additionally, 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide has been shown to increase the release of acetylcholine in the prefrontal cortex, which is a key neurotransmitter involved in cognitive function. 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide has also been shown to increase the activity of brain-derived neurotrophic factor (BDNF), which is a protein that plays a critical role in neuronal survival and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide in lab experiments is its ability to enhance cognitive function in animal models and human subjects. This makes it a valuable tool for studying the neural mechanisms underlying learning and memory processes. However, one of the limitations of using 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide is its potential to induce seizures at high doses, which can be a confounding factor in some experiments.

Future Directions

There are several future directions for the study of 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide. One area of research is the development of more selective ampakines that target specific subtypes of AMPA receptors. Another direction is the investigation of the long-term effects of 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide on cognitive function and neuronal health. Additionally, 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide could be further explored for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Finally, the safety and efficacy of 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide in humans need to be further investigated in clinical trials.
In conclusion, 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide is a novel compound that has gained significant attention in the scientific community for its potential applications in cognitive enhancement. Its mechanism of action as a positive allosteric modulator of AMPA receptors has been extensively studied, and it has been shown to enhance cognitive function in animal models and human subjects. While there are some limitations to its use in lab experiments, there are several future directions for the study of 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide, including the development of more selective ampakines and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide involves the reaction of 3-chloroaniline with methyl 2-(bromomethyl)pyrrolidine-1-carboxylate, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by the reaction of the intermediate with N-methylpyrrolidine.

Scientific Research Applications

2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide has been extensively studied for its potential applications in cognitive enhancement. Several preclinical studies have demonstrated that 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide can enhance learning and memory in animal models. Additionally, 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide has been shown to improve cognitive function in healthy human subjects and in individuals with cognitive impairments. 2-(3-chlorophenyl)-N-[(4S)-4-methoxypyrrolidin-3-yl]acetamide has also been investigated for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).